Cas no 7606-35-1 (3-(4-Methoxyphenyl)azetidine hydrochloride)

• Product Name: 3-(4-Methoxyphenyl)azetidine hydrochloride
• CAS No: 7606-35-1
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD08460700
• CID: 2801362
• PubChem ID: 55254986
• Update Time: 2025-06-14

3-(4-Methoxyphenyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxyphenyl)azetidine hydrochloride
• 3-(4-METHOXYPHENYL)AZETIDINE HCL
• GS0570
• SY267178
• 3-(4-methoxyphenyl)azetidine;hydrochloride
• 3-(4-Methoxyphenyl)azetidine hydrochloride, AldrichCPR
• 7606-35-1
• EN300-1605790
• SB51882
• F53441
• AKOS006291717
• 3-(4-Methoxyphenyl)azetidinehydrochloride
• 3-(4-METHOXYPHENYL)AZETIDINEHCL
• MFCD08460700
• CS-0455585

• MDL： MFCD08460700
• Inchi： 1S/C10H13NO.ClH/c1-12-10-4-2-8(3-5-10)9-6-11-7-9;/h2-5,9,11H,6-7H2,1H3;1H
• InChI Key： WXCIEXQIZWKRRQ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=CC=1)C1CNC1

Computed Properties

• Exact Mass: 199.0763918 g/mol
• Monoisotopic Mass: 199.0763918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• Molecular Weight: 199.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(4-Methoxyphenyl)azetidine hydrochloride

Research Brief on 3-(4-Methoxyphenyl)azetidine hydrochloride (CAS: 7606-35-1): Recent Advances and Applications

3-(4-Methoxyphenyl)azetidine hydrochloride (CAS: 7606-35-1) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its azetidine ring and methoxyphenyl moiety, has shown promising potential as a building block in the development of novel therapeutics. Recent studies have explored its pharmacological properties, synthetic pathways, and applications in targeting various disease pathways, making it a subject of intense research interest.

One of the key areas of investigation has been the role of 3-(4-Methoxyphenyl)azetidine hydrochloride in modulating neurotransmitter systems. Preliminary studies suggest that this compound may interact with specific G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological disorders such as depression, anxiety, and schizophrenia. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding affinity and selectivity, providing a foundation for further drug optimization.

In addition to its neurological applications, recent research has highlighted the compound's potential in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-(4-Methoxyphenyl)azetidine hydrochloride exhibit inhibitory effects on certain kinases involved in cancer cell proliferation. The study utilized high-throughput screening and molecular docking techniques to identify the most potent analogs, paving the way for future preclinical trials.

The synthetic accessibility of 3-(4-Methoxyphenyl)azetidine hydrochloride has also been a focus of recent work. Innovations in catalytic methods, such as photoredox catalysis and flow chemistry, have enabled more efficient and scalable production of this compound. These advancements are crucial for meeting the growing demand in both academic and industrial settings, where the compound is increasingly used as a versatile intermediate in multi-step syntheses.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and toxicity profile. Ongoing studies are employing advanced analytical techniques, such as LC-MS and NMR spectroscopy, to characterize its metabolic pathways and identify potential off-target effects. These efforts are essential for ensuring the compound's suitability for clinical development.

In conclusion, 3-(4-Methoxyphenyl)azetidine hydrochloride (CAS: 7606-35-1) represents a compelling case study in the intersection of chemistry and biology. Its diverse applications, from neuroscience to oncology, underscore its versatility as a research tool and therapeutic candidate. As synthetic methodologies and biological assays continue to evolve, this compound is poised to play an increasingly important role in drug discovery pipelines. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications.